![molecular formula C14H14O B137470 2-Methyl-3-biphenylmethanol CAS No. 76350-90-8](/img/structure/B137470.png)
2-Methyl-3-biphenylmethanol
Overview
Description
2-Methyl-3-biphenylmethanol (2M3BM) is an important organic compound that has a broad range of applications in scientific research. It is a colorless, crystalline solid with a molecular weight of 160.22 g/mol, a melting point of 85-87 °C, and a boiling point of 246-248 °C. The chemical structure of 2M3BM consists of two methyl groups and one phenyl group attached to a central carbon atom. It is a widely used compound in scientific research due to its unique properties, such as its ability to form stable complexes with metal ions, its high solubility in water, and its low toxicity.
Scientific Research Applications
Quantum Mechanical Modeling and Spectroscopic Studies
- Quantum Mechanical Investigations: 2-Methyl-3-biphenylmethanol (also known as 2-biphenylmethanol) has been the subject of quantum mechanical investigations. Studies have explored its structure and infrared (IR) absorption spectra using computational methods like the B3LYP method and 6-31G (d) basis set, identifying various conformers of the molecule (Babkov et al., 2004).
- Theoretical and Empirical Structure Analysis: Extensive theoretical and empirical analysis has been conducted on 2-biphenylmethanol. X-ray crystallography and IR transmittance spectra were employed to study its crystal structure and understand its intermolecular interactions (Babkov et al., 2005).
Thermal Behavior and Molecular Mobility
- Thermal Behavior and Crystallization: The thermal behavior of 2-biphenylmethanol has been studied, revealing interesting properties like strong resistance to crystallization and a tendency to vitrify on cooling. This contrasted with its isomers, which displayed different crystallization behaviors (Diogo et al., 2006).
Spectroscopic Analysis of Vitrification Process
- Study of Vitrification Process: IR and low-frequency Raman spectroscopy have been utilized to study the vitrification process of 2-biphenylmethanol. This work highlighted changes in the IR spectra during the cooling of the supercooled liquid to the glass transition temperature (Baran et al., 2005).
Modeling of Structure and Vibrational Spectra
- Structure and Dynamics Modeling: The structure and vibrational spectra of 2-biphenylmethanol have been modeled using computational methods, providing insights into the peculiarities of its crystal structure and dynamics due to hydrogen bonding (Babkov et al., 2006).
Investigation of Hydrogen Bonding and Crystal Structure
- Hydrogen Bonding and Crystal Structure Insights: Comprehensive studies have been conducted on the crystalline structure of 2-biphenylmethanol, highlighting the role of hydrogen bonding in its structure and interpreting its IR spectra based on molecular modeling and crystallography data (Babkov et al., 2006).
Insights into Supercooled Liquid State
- Molecular Studies in Supercooled State: Research has delved into the properties of 2-biphenylmethanol in its supercooled liquid state, using techniques like FT-IR spectroscopy to observe crystalline phase transformations (Davydova et al., 2007).
Molecular Conformation Influenced by Hydrogen Bonds
- Impact of Hydrogen Bonds on Molecule Conformation: Studies have shown that hydrogen bonding in 2-biphenylmethanol influences not only the intermolecular bonds but also the molecule's conformation, particularly affecting the orientation of phenyl rings and the methanol group (Babkov et al., 2004).
Safety and Hazards
When handling 2-Methyl-3-biphenylmethanol, it is advised to avoid breathing mist, gas, or vapours and avoid contacting with skin and eye. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
This compound is a pharmaceutical intermediate and organic chemical synthesis reagent , which suggests that it may be used in the synthesis of various drugs, each with their own unique targets.
Biochemical Pathways
Given the lack of information on the specific biological targets of 2-Methyl-3-biphenylmethanol, it’s difficult to summarize the affected biochemical pathways and their downstream effects. The compound can be synthesized via a suzuki coupling reaction between 3-bromo-2-methylbenzoic acid and phenyl substituted boric acid or phenyl substituted borate .
Action Environment
The synthesis of this compound involves a suzuki coupling reaction carried out at 10-150°c for 1-12 hours under the action of an alkali .
properties
IUPAC Name |
(2-methyl-3-phenylphenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O/c1-11-13(10-15)8-5-9-14(11)12-6-3-2-4-7-12/h2-9,15H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGTLHJPGBIVQLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C2=CC=CC=C2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3074101 | |
Record name | [1,1'-Biphenyl]-3-methanol, 2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3074101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
76350-90-8 | |
Record name | 2-Methyl[1,1′-biphenyl]-3-methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=76350-90-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1,1'-Biphenyl)-3-methanol, 2-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0076350908 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | [1,1'-Biphenyl]-3-methanol, 2-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | [1,1'-Biphenyl]-3-methanol, 2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3074101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary application of 2-Methyl-3-biphenylmethanol highlighted in the research?
A1: The research primarily focuses on the role of this compound as a key intermediate in the synthesis of Bifenthrin [, ]. Bifenthrin is a pyrethroid insecticide widely used in agricultural and residential pest control.
Q2: The research mentions challenges in synthesizing this compound. Can you elaborate on a novel approach described?
A2: One study [] describes a novel method for preparing this compound that utilizes toluene as the solvent instead of the conventional tetrahydrofuran. This method employs a series of reactions including Grignard reactions and coupling reactions using pure benzene, which the researchers claim prevents the formation of byproducts.
Q3: Beyond its use in Bifenthrin synthesis, are there any other applications or research directions being explored for this compound?
A3: Interestingly, this compound serves as a scaffold in the development of potential Positron Emission Tomography (PET) tracers for Programmed Cell Death 1 Ligand 1 (PD-L1) []. This research explores the potential of using this compound to create imaging agents that could help visualize and quantify PD-L1 expression in tumors.
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